Cas no 1805061-87-3 (2-Amino-6-chloro-3-(difluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 2-Amino-6-chloro-3-(difluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1805061-87-3
• MF: C₇H₅ClF₂N₂O₂
• MW: 222.576607465744
• CID: 4852436
• Update Time: 2025-10-30

2-Amino-6-chloro-3-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-chloro-3-(difluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C7H5ClF2N2O2/c8-4-2(7(13)14)1-3(5(9)10)6(11)12-4/h1,5H,(H2,11,12)(H,13,14)
• InChI Key： SHMIOOKDQOZBBB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C(F)F)C(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.6
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-6-chloro-3-(difluoromethyl)pyridine-5-carboxylic acid

Comprehensive Overview of 2-Amino-6-chloro-3-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1805061-87-3)

2-Amino-6-chloro-3-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1805061-87-3) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and carboxylic acid functional groups, has garnered attention for its potential as a building block in drug discovery and crop protection agents. Its molecular structure, combining a chloro-substituted pyridine core with an amino group, offers versatile reactivity for further chemical modifications.

In recent years, the demand for fluorinated pyridine derivatives like 2-Amino-6-chloro-3-(difluoromethyl)pyridine-5-carboxylic acid has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as an intermediate for synthesizing heterocyclic compounds, which are pivotal in developing novel therapeutics for diseases such as cancer and infectious diseases. The compound's CAS No. 1805061-87-3 is frequently searched in academic and industrial databases, reflecting its growing relevance.

The difluoromethyl group in this compound is a key feature, as fluorination is a trending strategy in medicinal chemistry to improve drug potency and pharmacokinetics. This aligns with the broader industry focus on fluorine-containing pharmaceuticals, a hot topic in 2023-2024. Additionally, the carboxylic acid moiety enables easy conjugation with other molecules, making it a valuable scaffold for structure-activity relationship (SAR) studies.

From an agrochemical perspective, 2-Amino-6-chloro-3-(difluoromethyl)pyridine-5-carboxylic acid is explored for its potential in designing next-generation pesticides and herbicides. The chloro and difluoromethyl substituents contribute to its bioactivity, addressing the need for environmentally sustainable crop protection solutions. This resonates with current searches on green chemistry and low-toxicity agrochemicals.

Synthetic routes to produce CAS No. 1805061-87-3 often involve multi-step reactions, including halogenation and fluorination processes. Optimizing these methods for scale-up production is a common challenge discussed in patent literature. The compound's purity and stability are critical for downstream applications, prompting frequent queries about analytical methods such as HPLC and NMR for quality control.

In summary, 2-Amino-6-chloro-3-(difluoromethyl)pyridine-5-carboxylic acid represents a convergence of pharmaceutical and agrochemical innovation. Its CAS No. 1805061-87-3 serves as a gateway to cutting-edge research, addressing contemporary needs like drug discovery, sustainable agriculture, and fluorine chemistry. As interdisciplinary interest grows, this compound is poised to play a pivotal role in scientific advancements.